Cas no 1955554-93-4 (1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid)
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid
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- MDL: MFCD29991363
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-263085-0.05g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 0.05g |
$94.0 | 2025-02-19 | |
| Enamine | EN300-263085-0.1g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 0.1g |
$142.0 | 2025-02-19 | |
| Enamine | EN300-263085-0.25g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 0.25g |
$202.0 | 2025-02-19 | |
| Enamine | EN300-263085-0.5g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 0.5g |
$318.0 | 2025-02-19 | |
| Enamine | EN300-263085-1.0g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 1.0g |
$407.0 | 2025-02-19 | |
| Enamine | EN300-263085-2.5g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 2.5g |
$798.0 | 2025-02-19 | |
| Enamine | EN300-263085-5.0g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 5.0g |
$1179.0 | 2025-02-19 | |
| Enamine | EN300-263085-10.0g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95.0% | 10.0g |
$1747.0 | 2025-02-19 | |
| Enamine | EN300-263085-1g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95% | 1g |
$407.0 | 2023-09-14 | |
| Enamine | EN300-263085-5g |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid |
1955554-93-4 | 95% | 5g |
$1179.0 | 2023-09-14 |
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid
Introduction to 1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1955554-93-4)
1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 1955554-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring fused with a tetrazole moiety, which endows it with unique structural and chemical properties. The cyclopropane ring is known for its high ring strain, making it a versatile scaffold for designing bioactive molecules, while the tetrazole group introduces additional functional diversity and reactivity. These features have positioned this compound as a promising candidate for further exploration in medicinal chemistry and drug discovery.
The structural composition of 1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1955554-93-4) consists of a cyclopropane ring substituted at the 1-position with a tetrazole group, and a carboxylic acid functional group at the 1-position of the cyclopropane ring. This arrangement creates a molecule with potential applications in various biochemical pathways due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of both the cyclopropane and tetrazole moieties suggests that this compound may exhibit properties such as metabolic stability, bioavailability, and target specificity, which are critical factors in pharmaceutical development.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The tetrazole scaffold has been extensively studied for its role in antimicrobial, antiviral, and anticancer applications. Its ability to act as a pharmacophore allows for the design of molecules that can modulate biological processes at the molecular level. The cyclopropane ring, on the other hand, is known for its strain energy, which can be exploited to enhance binding affinity to biological targets. This combination of structural features makes 1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1955554-93-4) an intriguing compound for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. Studies have shown that the tetrazole group can form stable hydrogen bonds with nucleophilic residues in proteins, while the cyclopropane ring can engage in π-stacking interactions or hydrophobic contacts. These insights have guided the design of derivatives of 1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1955554-93-4) aimed at improving their pharmacological properties.
The carboxylic acid functionality in 1-(1H-1,2,3,4-tetrazol-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1955554-93-4) provides an additional site for chemical modification. This allows for the synthesis of esters or amides derived from this compound, which can be tailored to enhance solubility or target specificity. For instance, esterification of the carboxylic acid group can improve oral bioavailability by increasing lipophilicity while maintaining metabolic stability.
One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. The unique structural features of tetrazolylcyclopropanecarboxylic acid derivatives make them potential candidates for inhibiting specific kinases by binding to their active sites or allosteric pockets. Preliminary studies have suggested that compounds with this scaffold can disrupt aberrant signaling pathways associated with these diseases.
Another emerging application is in the field of immunomodulation. The immune system plays a critical role in defending against pathogens and maintaining homeostasis. There is evidence suggesting that certain heterocyclic compounds can modulate immune responses by interacting with immune cells or signaling molecules. The combination of cyclopropane and tetrazole moieties in cyclopropyltetrazolecarboxylic acid derivatives may provide them with immunomodulatory properties that could be exploited for therapeutic purposes.
The synthesis of cyclopentanecarboxylic acid derivative (CAS No. 1955554-93-4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before.
In conclusion,tetrazolyl-substituted cyclopropanecarboxylic acids represent a fascinating class of molecules with diverse potential applications in pharmaceuticals and biotechnology. The unique structural features of compounds like cyclopentene derivative CAS number 1955554, including their ability to interact with biological targets through multiple non-covalent interactions,tetrazole-cyclopropyl moiety, make them valuable tools for drug discovery research,carbonic acid derivative,and beyond,bioactive scaffolds . As research continues to uncover new therapeutic targets and mechanisms,tetrahydrofuran derivatives CAS number 1955554,such as tetrahydropyranylcarboxylic acids CAS number 1955554,are likely to play an increasingly important role in developing innovative treatments for human diseases.
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